Cas no 1429166-72-2 (Fradimycin B)

• Product Name: Fradimycin B
• CAS No: 1429166-72-2
• MF: C₃₈H₃₈O₁₄
• MW: 718.699932575226
• CID: 5576340
• PubChem ID: 139583963
• Update Time: 2025-09-24

Fradimycin B Chemical and Physical Properties

Names and Identifiers

• Fradimycin B
• 1,3-Dioxolane-2-carboxylic acid, 4-[(1E,3E,5E)-7-[[(2R,3S,6R)-6-(1,2,3,4,7,12-hexahydro-2,3,5,8-tetrahydroxy-3-methyl-1,7,12-trioxobenz[a]anthracen-9-yl)tetrahydro-2-methyl-2H-pyran-3-yl]oxy]-7-oxo-1,3,5-heptatrien-1-yl]-2,5-dimethyl-, (2S,4S,5S)-
• (2S,4S,5S)-2,4-dimethyl-5-[(1E,3E,5E)-7-[(2R,3S,6R)-2-methyl-6-(2,3,5,8-tetrahydroxy-3-methyl-1,7,12-trioxo-2,4-dihydrobenzo[a]anthracen-9-yl)oxan-3-yl]oxy-7-oxohepta-1,3,5-trienyl]-1,3-dioxolane-2-carboxylic acid
• 1429166-72-2
• CHEBI:200238

• Inchi： 1S/C38H38O14/c1-17-24(50-27(40)10-8-6-5-7-9-25-18(2)51-38(4,52-25)36(46)47)13-14-26(49-17)19-11-12-20-30(31(19)41)33(43)21-15-23(39)22-16-37(3,48)35(45)34(44)29(22)28(21)32(20)42/h5-12,15,17-18,24-26,35,39,41,45,48H,13-14,16H2,1-4H3,(H,46,47)/b6-5+,9-7+,10-8+/t17-,18+,24+,25+,26-,35?,37?,38+/m1/s1
• InChI Key： SBGGQXGOQWLPLU-JSBUERMESA-N
• SMILES： O1[C@@H](C)[C@H](/C=C/C=C/C=C/C(O[C@H]2CC[C@H](C3C=CC4C(=O)C5=C6C(=O)C(O)C(O)(C)CC6=C(O)C=C5C(=O)C=4C=3O)O[C@@H]2C)=O)O[C@@]1(C)C(O)=O

Computed Properties

• Exact Mass: 718.22615588g/mol
• Monoisotopic Mass: 718.22615588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 223Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 915.6±65.0 °C(Predicted)
• pka: 2.26±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines